Diphenylacetyl chloride

Description

Diphenylacetyl chloride, also known as 2,2-diphenylacetyl chloride, is a chemical compound with the molecular formula $C_{14}H_{11}ClO$ and a molecular weight of 230.69 . It typically appears as a slightly yellow crystalline powder . The compound has a melting point in the range of 49-53 °C and a boiling point of 175-176 °C at 17 mmHg . Diphenylacetyl chloride is moisture sensitive and should be stored below +30°C . It is also corrosive and a lachrymator, so it should be used in a fume hood .

Diphenylacetyl chloride is used as a reagent in regioselective acylation of cyclomalto-oligosaccharides . It has also been used in the preparation of N-substituted amides with local anesthetic properties . Additionally, it serves as a reagent in the synthesis of β-lactam estrogen receptor antagonists that promote antiproliferative and anti-tubulin polymerization activity .

A related compound is Thionyl Chloride, which is used in the preparation of Diphenylacetyl Chloride via reaction with diphenylacetic acid . Another similar compound is Acetyl chloride .

• CAS No.: 1871-76-7
• Product Name: Diphenylacetyl chloride
• Molecular Formula: C14H11ClO
• Molecular Weight: 230.69 g/mol
• IUPAC Name: 2,2-diphenylacetyl chloride
• Standard InChI: InChI=1S/C14H11ClO/c15-14(16)13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13H
• Standard InChIKey: MSYLETHDEIJMAF-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)Cl
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)Cl
• Purity: > 95%
• Synonyms: Diphenylacetyl Acetyl Chloride; Diphenylacetic acid chloride
• PubChem Compound: 74637
• Last Modified: Aug 15 2023